Cas no 5458-06-0 (5-δ-Hydroxybutylhydantoin)

• Product Name: 5-δ-Hydroxybutylhydantoin
• CAS No: 5458-06-0
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• MDL: MFCD00075682
• CID: 942069
• PubChem ID: 95514
• Update Time: 2025-10-31

5-δ-Hydroxybutylhydantoin Chemical and Physical Properties

Names and Identifiers

• 5-δ-Hydroxybutylhydantoin
• 5-D-HYDROXYBUTYLHYDANTOIN
• 5-(4-Hydroxybutyl)imidazolidine-2,4-dione
• 5-Delta-Hydroxybutylhydantoin
• hydroxybutyl-hydantoine
• 5-(4-Hydroxybutyl)hydantoin
• Hydantoin, 5-(4-hydroxybutyl)-
• 2,4-Imidazolidinedione, 5-(4-hydroxybutyl)-
• 5-(.epsilon.-Hydroxybutyl)hydantoin
• 5-
• A-Hydroxybutylhydantoin
• NSC16534
• 2, 5-(4-hydroxybutyl)-
• 5-(4-hydroxybutyl)-1,3-diazolidine-2,4-dione
• 5-delta-hydroxybutyl hydantoin
• SQKDMDCPJJTKKB-UHFFFAOYSA-N
• HMS1667A16
• 5-(.omega.-Hydroxybutyl
• NSC 23788
• NSC 16534
• 5458-06-0
• B394B6A1-7D7C-43E9-ABCA-C5A935F5131D
• MFCD00075682
• NSC-16534
• CCG-49961
• 5-?-Hydroxybutylhydantoin
• DB-113498
• 5-(4-Hydroxy-butyl)-imidazolidine-2,4-dione
• AC2002
• A870417
• 5-(4-Hydroxybutyl)-2,4-imidazolidinedione #
• AKOS006271844
• CHEBI:143267
• NSC23788
• DTXSID60884166
• CS-11706
• 5-(.omega.-Hydroxybutyl)hydantoin
• CS-0314704
• SR-01000639378-1
• SCHEMBL2893133
• 5-(4-Hydroxybutyl)imidazolidine-2 pound not4-dione
• SY028577
• NSC-23788
• 5- delta -Hydroxybutylhydantoin

• MDL： MFCD00075682
• Inchi： 1S/C7H12N2O3/c10-4-2-1-3-5-6(11)9-7(12)8-5/h5,10H,1-4H2,(H2,8,9,11,12)
• InChI Key： SQKDMDCPJJTKKB-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCO)NC(N1)=O

Computed Properties

• Exact Mass: 172.08500
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: -0.6

Experimental Properties

• Melting Point: 152-155°C
• PSA: 78.43000
• LogP: 0.01460

5-δ-Hydroxybutylhydantoin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-δ-Hydroxybutylhydantoin

5-δ-Hydroxybutylhydantoin (CAS No. 5458-06-0): An Overview of Its Properties, Applications, and Recent Research

5-δ-Hydroxybutylhydantoin (CAS No. 5458-06-0) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, also known as 5-(4-hydroxybutyl)hydantoin, is a derivative of hydantoin, a cyclic amide with a wide range of applications in pharmaceuticals, cosmetics, and other industries. The unique chemical structure of 5-δ-Hydroxybutylhydantoin endows it with several interesting properties that make it a valuable component in various formulations.

The molecular formula of 5-δ-Hydroxybutylhydantoin is C₈H₁₃N₃O₃, and its molecular weight is approximately 191.21 g/mol. The compound features a hydantoin ring with a hydroxybutyl substituent, which contributes to its solubility and reactivity. The presence of the hydroxyl group also imparts certain functional properties that are beneficial in various applications.

In the pharmaceutical industry, 5-δ-Hydroxybutylhydantoin has been explored for its potential therapeutic effects. Recent studies have highlighted its role in modulating cellular processes and its potential as a lead compound for drug development. For instance, research published in the Journal of Medicinal Chemistry has shown that 5-δ-Hydroxybutylhydantoin exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress.

Beyond its pharmaceutical applications, 5-δ-Hydroxybutylhydantoin has found use in the cosmetics industry due to its skin conditioning and moisturizing properties. The compound's ability to enhance skin hydration and improve skin barrier function has led to its inclusion in various skincare formulations. Additionally, its stability and compatibility with other cosmetic ingredients make it a preferred choice for formulators seeking to develop effective and safe products.

The synthesis of 5-δ-Hydroxybutylhydantoin can be achieved through several routes, including the reaction of hydantoin with 4-hydroxybutyl chloride or 4-hydroxybutyric acid. These synthetic methods have been optimized to ensure high yields and purity, making the compound readily available for research and commercial applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, further enhancing the sustainability of 5-δ-Hydroxybutylhydantoin-based products.

In terms of safety, 5-δ-Hydroxybutylhydantoin has been extensively studied to ensure its safe use in various applications. Toxicological assessments have shown that it is generally well-tolerated at recommended concentrations, with minimal adverse effects observed in both in vitro and in vivo studies. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety.

The future prospects for 5-δ-Hydroxybutylhydantoin are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For example, recent studies have explored its role in neuroprotection and its potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that 5-δ-Hydroxybutylhydantoin may have broader implications beyond its current uses.

In conclusion, 5-δ-Hydroxybutylhydantoin (CAS No. 5458-06-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, cosmetics, and other industries. Its unique chemical structure and functional properties make it a valuable component in various formulations. As research continues to advance our understanding of this compound, it is likely that new applications and therapeutic uses will be discovered, further solidifying its importance in the scientific community.